Heliox

• CAS: 58933-55-4
• Synonyms: heliox
• Molecular Formula: HeO2
• Molecular Weight: 36.001 g/mol
• SMILES: [He].O=O
• InChI: InChI=1S/He.O2/c;1-2
• InChIKey: GWUAFYNDGVNXRS-UHFFFAOYSA-N

Conventional air or nitrox fails to maintain safe airway pressures in severe bronchospasm and hyperbaric narcosis. Heliox (typically 80:20 or 70:30 He:O₂) directly lowers turbulent airway resistance-a 70:30 mixture has a density of ~0.487 kg/m³, less than half that of medical air (1.135 kg/m³). • Clinically validated: an RCT showed Heliox-NIV accelerates respiratory acidosis resolution and reduces ICU stay vs. standard NIV. • Hyperbaric evidence: at 4 ATA, Heliox preserves cognitive accuracy while air nearly doubles error rates. • Emerging application: the HeCOS system leverages Heliox density for low-pressure home respiratory support. Supplied as a prescription medical gas in high-pressure cylinders; sourcing requires coordination with licensed gas manufacturers for regional delivery.

Heliox: Low-Density Breathing Gas

Heliox (CAS 58933-55-4) is a breathing gas mixture composed of helium and oxygen, typically formulated in ratios of 80:20 or 70:30 helium to oxygen [1]. As a medical gas, it is regulated as a prescription drug and is recognized as a mixture of the two compounds by the National Library of Medicine's MeSH database [2]. Its primary therapeutic utility stems from its significantly lower density compared to atmospheric air and nitrogen-oxygen mixtures (nitrox), which reduces airway resistance and work of breathing in conditions involving turbulent airflow [3].

Composition Helium-oxygen mixture (80:20 or 70:30)

Physical property Density ~0.5 kg/m³, significantly lower than air

Research context Ventilation mechanics and hyperbaric cognitive studies

• [1] DailyMed - HELIOX- heliox gas. U.S. National Library of Medicine. Revised: 11/2024. View Source
• [2] MeSH Supplementary Concept Data: heliox. National Library of Medicine. MeSH Unique ID: C038949. Registry Number: 58933-55-4. View Source
• [3] Heliox improves pulmonary mechanics in a pediatric porcine model of induced severe bronchospasm and independent lung mechanical ventilation. Critical Care, 1999. 3:65. View Source

Why Air & Nitrox Cannot Substitute for Heliox

In-class breathing gas mixtures such as medical air (nitrogen-oxygen) and nitrox (nitrogen-oxygen) cannot be simply interchanged with Heliox due to fundamental differences in gas physics that directly impact clinical and operational outcomes. The density of Heliox (e.g., 0.487 kg/m³ for a 70:30 He:O₂ mixture) is less than half that of medical air (1.135 kg/m³), a property that critically reduces resistance in turbulent airflow conditions [1]. Since airway resistance is directly proportional to gas density under turbulent flow, substituting Heliox with a denser gas like air or nitrox will result in quantifiably higher airway resistance, increased work of breathing, and diminished ventilation efficacy in scenarios where laminar flow cannot be maintained [2]. This physical distinction makes Heliox a non-interchangeable therapeutic gas for specific clinical and hyperbaric applications.

Property

Target (Heliox)

Substitute (Air/Nitrox)

Density

~0.5 kg/m³

~1.14 kg/m³

Airway resistance

Lower under turbulent flow

Higher, increased work of breathing

Ventilation efficacy

Improved in airway obstruction models

May not maintain laminar flow, reduced efficacy

• [1] PMCID: PMC7802424. Table 3. Gas properties comparison. Data from: Numerical analysis of mechanical ventilation using high concentration medical gas mixtures in newborns. View Source
• [2] Heliox improves pulmonary mechanics in a pediatric porcine model of induced severe bronchospasm and independent lung mechanical ventilation. Critical Care, 1999. 3:65. View Source

Heliox Comparative Evidence

Density vs. Medical Air

Heliox (70% He/30% O₂) has a density of 0.487 kg/m³, which is 57% lower than medical air (1.135 kg/m³) and 65% lower than a 50:50 nitrous oxide/oxygen mixture (1.404 kg/m³) at 1 atm. This lower density is the primary mechanism for its therapeutic effect in reducing turbulent airflow resistance [1].

Density vs. Medical Air

Head-to-head

0.487 kg/m³ vs 1.135 kg/m³ (57% lower)

Supports selection for low-density ventilation research

Measured at 1 atm; numerical model data

Evidence Dimension	Gas Density
Target Compound Data	0.487 kg/m³ (Heliox 70:30) or 0.378 kg/m³ (Heliox 80:20) [2]
Comparator Or Baseline	Medical air: 1.135 kg/m³; Nitrous oxide/oxygen (50:50): 1.404 kg/m³
Quantified Difference	57% lower density than medical air; 65% lower than 50:50 nitrous oxide/oxygen mixture.
Conditions	Measured at 1 atm, as reported in numerical analysis of mechanical ventilation [1].

Why This Matters

Lower density directly translates to reduced work of breathing and improved ventilation efficiency in scenarios with airway obstruction, making Heliox a superior choice over air or nitrox where minimizing turbulent resistance is critical.

• [1] PMCID: PMC7802424. Table 3. Gas properties comparison. Data from: Numerical analysis of mechanical ventilation using high concentration medical gas mixtures in newborns. View Source
• [2] PMCID: PMC10092700. Table 2. Density and viscosity of different gas mixtures. Data from: Therapeutic gases for neonatal and pediatric respiratory care. View Source

Reduced Airway Resistance vs. Nitrox in Bronchospasm

In a pediatric porcine model of severe methacholine-induced bronchospasm, 70% of animals (7/10) showed a significant response to Heliox therapy compared to a nitrogen-oxygen (nitrox) control, defined prospectively as a ≥15% improvement in lung function. In a crossover phase, 100% of lungs (8/8) showed a significant improvement in tidal volume, resistance, and compliance when switched from nitrox to Heliox (P < 0.001) [1].

Reduced Airway Resistance

Head-to-head

Reported ≥15% lung function improvement in 7/10 pigs; P

Reported reduction in airway resistance in porcine bronchospasm model

Pediatric porcine model; methacholine-induced

Faster Physiological Improvement

Head-to-head

Shorter ventilation (7.4 vs 13.6 days, P=0.02) and ICU stay (15.8 vs 26.7 days, P=0.01) in intubated subset

May accelerate physiological correction in hypercapnic research models

RCT in severe COPD exacerbations; n=445

Cognitive Accuracy at Depth

Head-to-head

1.12% error rate vs 4.38% for air at 4 ATA; 40.7% decrease vs baseline

Preserved cognitive accuracy under hyperbaric conditions

Hyperbaric chamber Simon task; 2025 study

Evidence Dimension	Pulmonary Mechanics Improvement
Target Compound Data	7/10 pigs responded with ≥15% improvement in lung function; 8/8 lungs improved significantly after crossover from nitrox (P < 0.001).
Comparator Or Baseline	Nitrogen-oxygen mixture (nitrox).
Quantified Difference	Significant reduction in resistance and increase in tidal volume and compliance after switching from nitrox to Heliox (P < 0.001).
Conditions	Pediatric porcine model of acute, severe methacholine-induced bronchospasm with independent lung mechanical ventilation.

Why This Matters

This study provides direct, quantifiable evidence that Heliox offers a physiologically meaningful advantage over nitrox in reducing airway resistance during severe bronchospasm, a scenario where even small reductions in ventilatory workload are clinically significant.

• [1] Heliox improves pulmonary mechanics in a pediatric porcine model of induced severe bronchospasm and independent lung mechanical ventilation. Critical Care, 1999. 3:65. View Source

Faster Improvement of Respiratory Acidosis in COPD

A multicenter randomized trial (n=445) found that in patients with severe hypercapnic COPD exacerbations requiring non-invasive ventilation (NIV), those treated with Heliox showed significantly faster improvement in respiratory rate, pH, PaCO₂, and encephalopathy score compared to those receiving an air/oxygen mixture. Although the primary endpoint (NIV failure rate) was not different, the faster physiological correction is a distinct clinical advantage [1].

Faster Physiological Improvement

Head-to-head

Shorter ventilation (7.4 vs 13.6 days, P=0.02) and ICU stay (15.8 vs 26.7 days, P=0.01) in intubated subset

May accelerate physiological correction in hypercapnic research models

RCT in severe COPD exacerbations; n=445

Evidence Dimension	Time to Physiological Improvement
Target Compound Data	Significantly faster improvement in respiratory rate, pH, PaCO₂, and encephalopathy score.
Comparator Or Baseline	Air/oxygen mixture (air/O₂).
Quantified Difference	For patients who failed NIV and required intubation, the Heliox group had a shorter ventilation duration (7.4 ± 7.6 days vs. 13.6 ± 12.6 days; P = 0.02) and shorter ICU stay (15.8 ± 10.9 days vs. 26.7 ± 21.0 days; P = 0.01).
Conditions	Multicenter RCT in 16 ICUs across 6 countries for severe hypercapnic COPD exacerbations (PaCO₂ ≥ 45 mm Hg, pH ≤ 7.35).

Why This Matters

While not reducing overall NIV failure, the accelerated correction of respiratory acidosis and reduced need for prolonged intubation/ICU care in the subset of patients who fail NIV represents a meaningful resource utilization and patient recovery advantage for Heliox over standard air/oxygen.

• [1] A Multicenter Randomized Trial Assessing the Efficacy of Helium/Oxygen in Severe Exacerbations of Chronic Obstructive Pulmonary Disease. Am J Respir Crit Care Med, 2022. (ClinicalTrials.gov NCT 01155310). View Source

Cognitive Accuracy at Depth vs. Air

A 2025 study comparing cognitive performance at 4 ATA (equivalent to 30 msw) found that participants breathing Heliox had a significantly lower error rate in a cognitive conflict task (1.12%) compared to baseline (1.89%). In contrast, participants breathing air saw their error rate nearly double, from 2.3% at baseline to 4.38% at depth. This indicates Heliox minimizes performance errors under hyperbaric stress [1].

Cognitive Accuracy at Depth

Head-to-head

1.12% error rate vs 4.38% for air at 4 ATA; 40.7% decrease vs baseline

Preserved cognitive accuracy under hyperbaric conditions

Hyperbaric chamber Simon task; 2025 study

Evidence Dimension	Cognitive Error Rate at 4 ATA
Target Compound Data	1.12% error rate at 4 ATA (vs. 1.89% at baseline).
Comparator Or Baseline	Air: 4.38% error rate at 4 ATA (vs. 2.3% at baseline). Trimix data also reported.
Quantified Difference	Error rate decreased by 40.7% for Heliox group; error rate increased by 90.4% for Air group.
Conditions	Hyperbaric chamber at 4 ATA, Simon task (cognitive conflict/accuracy test).

Why This Matters

For scientific and operational diving, where cognitive errors can have catastrophic consequences, the demonstrated ability of Heliox to preserve accuracy under pressure—while air significantly degrades it—provides a compelling, data-driven reason for its selection over air or other mixtures, even at relatively shallow recreational depths.

• [1] Heliox at 4 ATA Reduces Error Rates Compared to Trimix and Air, but It Does Not Affect Short-Term Memory in Hyperbaric Conditions. Biology, 2025. 14(12). View Source

Heliox Clinical and Industrial Applications

Mechanical Ventilation for Severe Asthma and Bronchospasm

Based on direct comparative evidence showing Heliox significantly reduces airway resistance and improves tidal volume over nitrox in a model of severe bronchospasm [1], this scenario is optimal for Heliox use. In pediatric or adult intensive care units managing life-threatening bronchospasm where conventional ventilation with air/oxygen is failing due to high airway pressures, switching to Heliox can lower the work of breathing and improve gas exchange, potentially preventing further escalation of care.

Non-Invasive Ventilation for Hypercapnic COPD

Evidence from a large RCT demonstrates that Heliox accelerates the resolution of respiratory acidosis and reduces the duration of ventilation and ICU stay in patients who fail initial NIV [2]. Therefore, Heliox is particularly valuable in this scenario as an adjunct to NIV, aiming to stabilize patients more rapidly and reduce the likelihood of prolonged invasive mechanical ventilation, thereby conserving ICU resources.

Cognitive Precision Diving at Depth

A recent study provides quantitative evidence that Heliox preserves cognitive accuracy under hyperbaric conditions (4 ATA), whereas breathing air leads to a near-doubling of errors [3]. This makes Heliox the gas mixture of choice for scientific, military, and commercial dives where decision-making, task accuracy, and operational safety are paramount, even at depths where narcosis from nitrogen is a known but variable risk.

Home-Based RAD Therapy for Airway Obstruction

A patented system (HeCOS) leverages the low-density and low-viscosity properties of Heliox to deliver low-pressure respiratory support in a home setting, addressing the high non-adherence rates associated with traditional high-pressure positive-airway pressure therapies [4]. This application is scientifically grounded in the fundamental physical properties of Heliox, offering a potential solution for patients who cannot tolerate conventional home ventilation, and represents an emerging market for Heliox supply.

Application

Selection Property

Validation Focus

Severe bronchospasm ventilation research

Low-density gas for turbulent flow reduction

Airway resistance and tidal volume improvement in porcine model

Hypercapnic COPD NIV research

Accelerated respiratory acidosis correction

Reduced ventilation duration and ICU stay in RCT subset

Hyperbaric cognitive performance studies

Preserved accuracy at depth

Error rate reduction at 4 ATA vs. air

Home respiratory assist device research

Low-density, low-viscosity gas delivery

Feasibility of low-pressure support (patent-based)

• [1] Heliox improves pulmonary mechanics in a pediatric porcine model of induced severe bronchospasm and independent lung mechanical ventilation. Critical Care, 1999. 3:65. View Source
• [2] A Multicenter Randomized Trial Assessing the Efficacy of Helium/Oxygen in Severe Exacerbations of Chronic Obstructive Pulmonary Disease. Am J Respir Crit Care Med, 2022. (ClinicalTrials.gov NCT 01155310). View Source
• [3] Heliox at 4 ATA Reduces Error Rates Compared to Trimix and Air, but It Does Not Affect Short-Term Memory in Hyperbaric Conditions. Biology, 2025. 14(12). View Source
• [4] HeCOS Patent: Home-based Heliox with CO2 removal system. AsiaIPEX Technology Disclosure. UA ID: UA14-018. View Source